Cas no 113321-61-2 (1,2,4-Triazine-3,5(2H,4H)-dione,6-[(heptafluoropropyl)thio]-2-b-D-ribofuranosyl- (9CI))

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,6-[(heptafluoropropyl)thio]-2-b-D-ribofuranosyl- (9CI)
• CAS No: 113321-61-2
• MF: C₁₁H₁₀F₇N₃O₆S
• MW: 445.267426013947
• CID: 192965
• PubChem ID: 3087116
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,6-[(heptafluoropropyl)thio]-2-b-D-ribofuranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,6-[(heptafluoropropyl)thio]-2-b-D-ribofuranosyl- (9CI)
• 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(1,1,2,2,3,3,3-heptafluoropropylsulfanyl)-1,2,4-triazine-3,5-dione
• BRN 5667477
• 113321-61-2
• 1,2,4-Triazine-3,5(2H,4H)-dione, 6-((heptafluoropropyl)thio)-2-beta-D-ribofuranosyl-
• DTXSID30150360
• 5-Perfluoropropylthio-6-azuridine
• 6-((Heptafluoropropyl)thio)-2-beta-D-ribofuranosyl-1,2,4-triazine-3,5(2H,4H)-dione

• Inchi： 1S/C11H10F7N3O6S/c12-9(13,10(14,15)16)11(17,18)28-6-5(25)19-8(26)21(20-6)7-4(24)3(23)2(1-22)27-7/h2-4,7,22-24H,1H2,(H,19,25,26)/t2-,3-,4-,7-/m1/s1
• InChI Key： GOPINJPBRDPPMQ-WVQVIYPNSA-N
• SMILES： S(C(C(C(F)(F)F)(F)F)(F)F)C1C(NC(N([C@H]2[C@@H]([C@@H]([C@@H](CO)O2)O)O)N=1)=O)=O

Computed Properties

• Exact Mass: 445.0179
• Monoisotopic Mass: 445.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 2.05
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.582
• PSA: 131.69